Cas no 389606-71-7 (5-Pyrimidinecarbonitrile, 2-chloro-4-[4-(1-methylethyl)-1-piperazinyl]-)

• Product Name: 5-Pyrimidinecarbonitrile, 2-chloro-4-[4-(1-methylethyl)-1-piperazinyl]-
• CAS No: 389606-71-7
• MF: C₁₂H₁₆ClN₅
• MW: 265.741940498352
• CID: 1496569
• Update Time: 2024-08-24

5-Pyrimidinecarbonitrile, 2-chloro-4-[4-(1-methylethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 2-chloro-4-[4-(1-methylethyl)-1-piperazinyl]-

• Inchi： 1S/C12H16ClN5/c1-9(2)17-3-5-18(6-4-17)11-10(7-14)8-15-12(13)16-11/h8-9H,3-6H2,1-2H3
• InChI Key： RIGLSLAWSBDJAG-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C#N)C(N2CCN(C(C)C)CC2)=N1

Computed Properties

• Exact Mass: 265.10968

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 452.2±45.0 °C(Predicted)
• PSA: 56.05
• pka: 7.80±0.10(Predicted)